![molecular formula C15H12N2O5 B2636530 (E)-[(2-methoxyphenyl)methylidene]amino 3-nitrobenzoate CAS No. 331462-31-8](/img/structure/B2636530.png)
(E)-[(2-methoxyphenyl)methylidene]amino 3-nitrobenzoate
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Description
(E)-[(2-methoxyphenyl)methylidene]amino 3-nitrobenzoate is a useful research compound. Its molecular formula is C15H12N2O5 and its molecular weight is 300.27. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Spectral Characterization
Schiff base ligands derived from imino-4-methoxyphenol thiazole were synthesized and characterized using UV-visible, 1H, 13C-NMR, and MS techniques. The compounds displayed moderate antimicrobial activity against selected bacteria and fungi, indicating potential applications in antimicrobial treatments (Vinusha, Shivaprasad, Chandan & Begum, 2015).
2. Chemical Reaction Studies
Research on O-alkylation and ester migration in phenolic 2,3-diaryl-2,3-dihydrobenzo[b]furans revealed unexpected hydrolysis and transfer of nitrobenzoate esters, providing insights into the chemical behavior of similar compounds (Tran, Dickson & Barker, 2013).
3. Photophysical Properties
A study focused on organotin compounds derived from Schiff bases for organic light emitting diodes (OLEDs). It investigated the synthesis, chemical structure, and photophysical properties of these compounds, providing a foundation for potential applications in OLED technology (García-López et al., 2014).
Photodynamic Therapy and Imaging Applications
1. Photodynamic Therapy (PDT)
Zinc phthalocyanine compounds substituted with new benzenesulfonamide derivative groups containing Schiff base were synthesized and characterized for their photophysical and photochemical properties. With high singlet oxygen quantum yield and good fluorescence properties, these compounds show potential for use as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat & Öztürk, 2020).
2. Imaging in Parkinson's Disease
Synthesis of [11C]HG-10-102-01, a new potential PET agent, was aimed at imaging of LRRK2 enzyme in Parkinson's disease, illustrating the role of such compounds in biomedical imaging and diagnostics (Wang, Gao, Xu & Zheng, 2017).
Properties
IUPAC Name |
[(E)-(2-methoxyphenyl)methylideneamino] 3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O5/c1-21-14-8-3-2-5-12(14)10-16-22-15(18)11-6-4-7-13(9-11)17(19)20/h2-10H,1H3/b16-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYZSOEDFOBHJNO-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=NOC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=N/OC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.